Cas no 1609345-94-9 (3-(aminomethyl)oxetan-3-amine dihydrochloride)

• Product Name: 3-(aminomethyl)oxetan-3-amine dihydrochloride
• CAS No: 1609345-94-9
• MF: C₄H₁₂Cl₂N₂O
• MW: 175.056879043579
• MDL: MFCD30497946
• CID: 4608077
• PubChem ID: 86717924
• Update Time: 2025-05-26

3-(aminomethyl)oxetan-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)oxetan-3-amine dihydrochloride

• MDL： MFCD30497946
• Inchi： 1S/C4H10N2O.2ClH/c5-1-4(6)2-7-3-4;;/h1-3,5-6H2;2*1H
• InChI Key： UMVLEUYAOATFGB-UHFFFAOYSA-N
• SMILES： O1CC(CN)(N)C1.[H]Cl.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes Oxetanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes

Additional information on 3-(aminomethyl)oxetan-3-amine dihydrochloride

3-(Aminomethyl)oxetan-3-amine Dihydrochloride: A Comprehensive Overview

3-(Aminomethyl)oxetan-3-amine dihydrochloride (CAS No. 1609345-94-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (aminomethyl)oxetan-3-amine dihydrochloride, is a derivative of oxetane, a four-membered heterocyclic ring containing an oxygen atom. The unique structural features of this compound make it a valuable building block for the synthesis of various biologically active molecules and pharmaceuticals.

The (aminomethyl)oxetan-3-amine moiety is characterized by its oxetane ring and an aminomethyl group, which can be readily functionalized to introduce additional chemical functionalities. This flexibility in chemical modification has led to its widespread use in the development of novel drugs and therapeutic agents. Recent studies have highlighted the potential of 3-(aminomethyl)oxetan-3-amine dihydrochloride in various therapeutic areas, including neurodegenerative diseases, cancer, and cardiovascular disorders.

In the context of neurodegenerative diseases, 3-(aminomethyl)oxetan-3-amine dihydrochloride has shown promise as a scaffold for the development of compounds that can modulate specific neurotransmitter systems. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (aminomethyl)oxetan-3-amine were effective in enhancing the activity of certain receptors involved in Alzheimer's disease. These findings suggest that 3-(aminomethyl)oxetan-3-amine dihydrochloride could serve as a lead compound for the design of new therapeutic agents targeting neurodegenerative conditions.

In the realm of cancer research, (aminomethyl)oxetan-3-amine dihydrochloride has been explored for its potential to inhibit key enzymes involved in cancer cell proliferation and survival. A study published in Cancer Research reported that certain derivatives of (aminomethyl)oxetan-3-amine exhibited potent antiproliferative effects against various cancer cell lines. The mechanism of action was attributed to the ability of these compounds to disrupt critical signaling pathways, thereby inhibiting tumor growth and metastasis.

Furthermore, (aminomethyl)oxetan-3-amine dihydrochloride has shown promise in the treatment of cardiovascular disorders. Research conducted at a leading pharmaceutical company revealed that derivatives of this compound could effectively lower blood pressure and improve cardiovascular function in animal models. The underlying mechanism involves the modulation of ion channels and receptors that play a crucial role in maintaining cardiovascular homeostasis.

The synthesis of (aminomethyl)oxetan-3-amine dihydrochloride typically involves several steps, including the formation of the oxetane ring and subsequent functionalization with an aminomethyl group. One common synthetic route involves the reaction of an appropriate oxirane with ammonia or an amine derivative, followed by acidification to form the dihydrochloride salt. This synthetic pathway is well-documented in the literature and has been optimized to achieve high yields and purity levels.

The physical properties of (aminomethyl)oxetan-3-amine dihydrochloride are also noteworthy. It is a white crystalline solid with a melting point ranging from 180°C to 185°C. The compound is highly soluble in water and polar organic solvents, making it suitable for various applications in both research and industrial settings. Its stability under standard laboratory conditions further enhances its utility as a reagent and intermediate in chemical synthesis.

In terms of safety and handling, (aminomethyl)oxetan-3-amine dihydrochloride should be stored in a cool, dry place away from direct sunlight and incompatible materials. Standard laboratory safety protocols should be followed when handling this compound to ensure the well-being of researchers and laboratory personnel.

The future prospects for (aminomethyl)oxetan-3-amine dihydrochloride are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this versatile compound. As our understanding of its biological properties deepens, it is likely that (aminomethyl)oxetan-3-amine dihydrochloride will play an increasingly important role in the development of innovative treatments for a wide range of diseases.